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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B15541469

Audience: Researchers, scientists, and drug development professionals.

Introduction

Org OD 02-0, also known as 10-Ethenyl-19-norprogesterone, is a specific agonist for the
membrane progesterone receptor a (mPRa) with an IC50 of 33.9 nM.[1][2] It is a valuable tool
for studying mPRa-mediated signaling pathways. Research indicates that Org OD 02-0
activates Mitogen-Activated Protein Kinase (MAPK) activity and is involved in inhibiting
prolactin (PRL) secretion in the pituitary.[1][2] Proper preparation of a stock solution is the first
critical step for ensuring reproducible and accurate experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of Org OD 02-0 stock
solutions.

Physicochemical Properties

The fundamental properties of Org OD 02-0 are summarized below.
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Property Value Reference
) 10-Ethenyl-19-

Chemical Name [1]

norprogesterone

Molecular Formula C22H3002 [1][3]

Molecular Weight 326.47 g/mol [11[3114]

Appearance White to off-white solid [1]

CAS Number 13258-85-0 [11[3]

Solubility Data

The solubility of Org OD 02-0 in common laboratory solvents is crucial for preparing a
homogenous stock solution. It is recommended to use newly opened, anhydrous DMSO for
best results, as hygroscopic DMSO can negatively impact solubility.[1][5][6]

Concentration Molar
Solvent ) Notes Reference
(wiv) Concentration

Requires
sonication and

DMSO 24 mg/mL ~73.51 mM _ [1][5]16]
warming for

dissolution.

Requires
sonication and

Ethanol 3.3 mg/mL ~10.11 mM ] [1][5][6]
warming for

dissolution.

Experimental Protocol: Preparation of a 10 mM Org
OD 02-0 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of Org OD 02-0 using
Dimethyl Sulfoxide (DMSO) as the solvent.
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Materials
e Org OD 02-0 powder (solid)

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

» Water bath or heat block

¢ Ultrasonic bath

Calculations

To prepare a stock solution of a specific molarity, use the following formula:
Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )
For a 10 mM stock solution in 1 mL of DMSO:

e Mass (mg) =10 mM x 1 mL x 326.47 g/mol / 1000

e Mass (mg) = 3.2647 mg

Therefore, you will need to weigh 3.26 mg of Org OD 02-0 to prepare 1 mL of a 10 mM stock
solution. Adjust the mass and volume as needed for your experimental requirements.

Procedure

o Equilibration: Allow the vial of Org OD 02-0 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation.
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o Weighing: Carefully weigh the required amount of Org OD 02-0 powder (e.g., 3.26 mg for 1
mL of 10 mM solution) using an analytical balance and place it into a sterile microcentrifuge
tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube
containing the powder.

o Dissolution:
o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, warm the solution briefly in a water bath set to 37°C
for 5-10 minutes.

o Follow warming with sonication in an ultrasonic bath for 10-15 minutes.[1][5][6]

o Visually inspect the solution to ensure there are no visible particulates. The solution should
be clear.

 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes in sterile cryovials or microcentrifuge tubes.[1]

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots as recommended below.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of Org OD 02-0.

Storage )
Form Shelf Life Reference
Temperature
Solid Powder -20°C 3 years [1][5]16]
4°C 2 years [1][5][6]
Stock Solution -80°C 6 months [11[5][6]
-20°C 1 month [1][5]16]
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Note: For long-term storage of the stock solution, -80°C is strongly recommended.[1]

Visualizations
Workflow for Org OD 02-0 Stock Solution Preparation
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Caption: Workflow for preparing Org OD 02-0 stock solution.
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Caption: Org OD 02-0 activates the MAPK pathway via mPRa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Org OD
02-0 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541469#how-to-prepare-org-od-02-0-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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